Cas no 2229295-68-3 (O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine)

• Product Name: O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine
• CAS No: 2229295-68-3
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6406676
• PubChem ID: 165722534
• Update Time: 2025-10-28

O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine
• O-[2-(2,5-dimethylthiophen-3-yl)ethyl]hydroxylamine
• 2229295-68-3
• EN300-1752627

• Inchi： 1S/C8H13NOS/c1-6-5-8(3-4-10-9)7(2)11-6/h5H,3-4,9H2,1-2H3
• InChI Key： CESGKHKNSUINAM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CCON

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine (CAS No. 2229295-68-3)

O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine (CAS No. 2229295-68-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene-based structure, is increasingly being explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a versatile intermediate in the development of novel therapeutic agents and functional materials.

The molecular structure of O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine features a hydroxylamine group attached to an ethyl linker, which is further connected to a 2,5-dimethylthiophene ring. This configuration imparts distinct chemical properties, making it a valuable building block in synthetic chemistry. The presence of the thiophene moiety, known for its electron-rich nature, enhances the compound's reactivity and potential for diverse chemical transformations.

In recent years, the demand for thiophene derivatives like O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine has surged due to their relevance in designing pharmaceutical intermediates and organic electronic materials. The compound's ability to participate in various coupling reactions and its compatibility with modern synthetic methodologies make it a preferred choice for researchers. Additionally, its structural features align with current trends in green chemistry, as it can be synthesized using environmentally benign protocols.

One of the most compelling aspects of O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine is its potential in drug discovery. The hydroxylamine group is a key functional moiety in many bioactive molecules, and its incorporation into thiophene-based scaffolds opens new avenues for developing targeted therapies. Recent studies have highlighted its utility in creating compounds with anti-inflammatory and antimicrobial properties, addressing some of the most pressing healthcare challenges today.

Beyond pharmaceuticals, O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine is also being investigated for its applications in material science. Thiophene derivatives are widely used in the fabrication of organic semiconductors, conductive polymers, and light-emitting diodes (LEDs). The compound's unique electronic properties make it a promising candidate for next-generation optoelectronic devices, contributing to advancements in renewable energy and display technologies.

The synthesis of O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine typically involves multi-step organic reactions, including alkylation and functional group interconversion. Researchers are continually optimizing these processes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Scalable and cost-effective production methods are a focal point in current research, driven by the growing demand for high-quality chemical intermediates.

From a commercial perspective, O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its market value is influenced by factors such as purity, availability, and application scope. As the compound gains traction in innovative research projects, its economic significance is expected to rise, reflecting broader trends in the fine chemicals sector.

Safety and handling of O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine are critical considerations for laboratory personnel. Standard protocols for handling organic compounds, including the use of personal protective equipment (PPE) and proper ventilation, should be followed. While the compound is not classified as hazardous under typical conditions, adherence to good laboratory practices ensures safe and efficient usage.

In conclusion, O-2-(2,5-dimethylthiophen-3-yl)ethylhydroxylamine (CAS No. 2229295-68-3) represents a fascinating example of how tailored organic molecules can drive innovation across multiple scientific disciplines. Its dual utility in pharmaceuticals and material science underscores its versatility and potential for future breakthroughs. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the next generation of scientific and technological advancements.